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Compound of Interest

Compound Name: Pigment Yellow 147

Cat. No.: B1581575

Pigment Yellow 147: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough overview of Pigment Yellow 147, a high-
performance organic pigment. It details its chemical identity, alternative names and synonyms,
physical and chemical properties, and applications. The guide also includes a synthesis
methodology and outlines standard experimental protocols for its characterization, catering to
the needs of researchers in materials science, chemistry, and drug development.

Chemical Identity and Synonyms

Pigment Yellow 147 is chemically known as 1-[[4-[(9,10-dioxoanthracen-1-yl)amino]-6-phenyl-
1,3,5-triazin-2-ylJamino]anthracene-9,10-dione[1]. It is a complex organic molecule belonging to
the anthraquinone class of colorants. Due to its widespread use in various industries, it is
known by a multitude of synonyms, trade names, and chemical identifiers. A comprehensive list
is provided in the table below for easy reference in scientific literature and commercial

sourcing.

Table 1: Alternative Names, Synonyms, and Chemical Identifiers for Pigment Yellow 147
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Category

Identifier

Common Name

Pigment Yellow 147

IUPAC Name

1-[[4-[(9,10-dioxoanthracen-1-yl)amino]-6-
phenyl-1,3,5-triazin-2-ylJamino]anthracene-9,10-
dione[1]

CAS Registry Number

4118-16-5

C.l. Name C.l. Pigment Yellow 147, C.1. 60645[2]
EINECS Number 223-912-2
Chemical Formula C37H21Ns04

Molecular Weight

599.6 g/mol [1]

Trade Names & Synonyms

Cromophtal Yellow AGR, Filester Yellow RNB,
Kayaset Yellow E-AR, Plastic Yellow AGR, Fast
Yellow 147, Anthraquinone Yellow RNB, 1,1'-((6-
Phenyl-1,3,5-triazine-2,4-
diyl)diimino)bisanthraquinone, 9,10-
Anthracenedione, 1,1'-((6-phenyl-1,3,5-triazine-
2,4-diyl)diimino)bis-[2][3]

Diagram 1: Chemical Structure and Identifiers of Pigment Yellow 147

Pigment Yellow 147: Core Structure and Identifiers
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Caption: Relationship between Pigment Yellow 147 and its key identifiers.

Physicochemical Properties

Pigment Yellow 147 is a yellow powder with excellent heat and light fastness, making it
suitable for high-performance applications. Its insolubility in water and most organic solvents is
a key characteristic of a pigment. A summary of its key properties is presented below.

Table 2: Physicochemical Properties of Pigment Yellow 147

Property Value

Physical Form Yellow Powder

Melting Point >300 °C

Solubility Insoluble in water[2]

Heat Resistance Up to 300 °C in certain polymers[2]

) 6-8 (depending on the medium and
Light Fastness (Blue Wool Scale)

concentration)[4]
Acid Resistance (5% HCI) 5 (Excellent)[2]
Alkali Resistance (5% Naz2COs) 5 (Excellent)[2]

Experimental Protocols
Synthesis of Pigment Yellow 147

A general method for the synthesis of Pigment Yellow 147 involves the condensation reaction
of 1-aminoanthraquinone with a triazine derivative. A specific preparation is described as
follows:

Reactants:
e 2-phenyl-4,6-diamino-1,3,5-triazine

e 1-chloroanthraquinone
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Sodium carbonate (acid scavenger)

Nitrobenzene (solvent)

Pyridine

Ketone iodide (catalyst)
Procedure:

e To 200 parts of nitrobenzene, add 11.25 parts of 2-phenyl-4,6-diamino-1,3,5-triazine, 30.6
parts of 1-chloroanthraquinone, and 15.9 parts of sodium carbonate.

e Add a solution of 1.65 parts of ketone iodide in 9 parts of pyridine to the mixture.

« Stir the reaction mixture at 150-155 °C for 12 hours.

« Filter the hot mixture at 100 °C.

o Wash the filter cake with hot nitrobenzene (100 °C) until the filtrate is only slightly colored.
o Wash the filter cake with ethanol.

» Finally, wash the product with hot water to remove any remaining inorganic salts.

e Dry the resulting pigment. The reported yield for this specific procedure is 96.7%][4].

A patent also describes an alternative method using 1-aminoanthraquinone, cyanuric chloride,
and phenol as starting materials in the presence of an acid binding agent and a phase transfer
catalyst[5].

Diagram 2: Synthesis Workflow for Pigment Yellow 147
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Reactants:
- 2-phenyl-4,6-diamino-1,3,5-triazine
- 1-chloroanthraquinone
- Na2COs, Nitrobenzene, Pyridine, Ketone lodide

Reaction
(150-155 °C, 12h)

Hot Filtration
(100 °C)

Washing Sequence:
1. Hot Nitrobenzene
2. Ethanol
3. Hot Water

Pigment Yellow 147

Click to download full resolution via product page

Caption: A simplified workflow for the synthesis of Pigment Yellow 147.

Characterization Methods

e FTIR Spectroscopy: The presence of characteristic functional groups can be confirmed using
Fourier-transform infrared spectroscopy. The spectrum would be expected to show peaks
corresponding to N-H stretching, C=0 stretching of the anthraquinone moiety, and aromatic
C=C and C-N stretching vibrations. PubChem provides access to an FTIR spectrum of
Pigment Yellow 147 obtained from a KBr pellet[1].
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* NMR Spectroscopy: *H and 3C NMR spectroscopy can be used to elucidate the molecular
structure. Due to the low solubility of the pigment, high-temperature or specialized NMR
techniques might be necessary. PubChem lists the availability of a 13C NMR spectrum[1].

e Mass Spectrometry: High-resolution mass spectrometry can be used to confirm the
molecular weight and elemental composition of the pigment.

o UV-Vis Spectroscopy: The UV-Vis absorption spectrum, typically measured in a suitable
solvent or as a solid dispersion, provides information about the electronic transitions
responsible for its color. The maximum absorption wavelength (Amax) is a key characteristic.

o Thermogravimetric Analysis (TGA): TGA is used to determine the thermal stability of the
pigment by measuring its weight loss as a function of temperature. This analysis can identify
the decomposition temperature of the pigment.

 Differential Scanning Calorimetry (DSC): DSC can be used to identify phase transitions, such
as melting or crystallization, although for high-melting-point pigments like Pigment Yellow
147, decomposition may occur before melting.

The light and weather fastness of pigments are critical performance indicators. Standardized
tests are used to evaluate these properties.

o Light Fastness (ISO 105-B02): This standard specifies a method for determining the
resistance of the color of textiles to an artificial light source representative of natural daylight
(xenon arc lamp)[6][7][8][9]. The change in color of the exposed sample is assessed by
comparison with a set of blue wool references (rated 1 to 8, with 8 being the highest
fastness)[10].

o Weather Fastness: This test evaluates the resistance of the pigment to outdoor conditions,
including sunlight, moisture, and temperature fluctuations. Accelerated weathering tests are
often performed in a chamber that simulates these conditions.

Applications

Pigment Yellow 147 is primarily used as a colorant in a variety of high-performance
applications due to its excellent stability.
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e Plastics: It is widely used in the coloration of various plastics, including polystyrene (PS),
acrylonitrile butadiene styrene (ABS), polycarbonate (PC), and polyethylene terephthalate
(PET)[4]. Its high heat stability makes it suitable for processing at elevated temperatures.

o Coatings and Inks: Its good light and weather fastness make it a suitable choice for
automotive and industrial coatings, as well as for high-quality printing inks.

o Fibers: It is used for the coloration of synthetic fibers, such as polyester.

Relevance for Drug Development Professionals

While there is no direct evidence in the reviewed literature of Pigment Yellow 147 being used
in drug delivery systems or as a therapeutic agent, its core chemical structures, anthraquinone
and s-triazine, are of significant interest in medicinal chemistry.

e Anthraquinones: This class of compounds includes both natural and synthetic derivatives
with a wide range of biological activities, including anticancer, antimicrobial, and anti-
inflammatory properties[11]. They are known to interact with DNA and various enzymes,
making them a scaffold for the design of new drugs.

o s-Triazines: The 1,3,5-triazine ring is considered a "privileged structure™ in drug discovery.
Numerous s-triazine derivatives have been developed with a broad spectrum of biological
activities, including anticancer, antiviral, and antimicrobial effects[1][2][4][12][13]. Several
approved drugs contain the s-triazine moiety.

The combination of these two pharmacologically relevant scaffolds in the structure of Pigment
Yellow 147 suggests that it could be a starting point for the design of novel bioactive
compounds. However, its poor solubility would likely be a significant hurdle to overcome for any
potential therapeutic application. Further research would be needed to explore any biological
activity and to develop soluble derivatives for screening.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.q-lab.com/weathering/weathering-test-standards/iso-105-b02
https://fyitester.com/5-testing-methods-for-color-fastness-to-light/
https://www.ri.se/en/expertise-areas/services/colour-fastness-to-artificial-light-according-to-ss-en-iso-105-b02
https://en.wikipedia.org/wiki/Anthraquinone_dyes
https://pubmed.ncbi.nlm.nih.gov/27111664/
https://pubmed.ncbi.nlm.nih.gov/27111664/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10254131/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10254131/
https://www.mdpi.com/1420-3049/26/4/864
https://www.benchchem.com/product/b1581575#alternative-names-and-synonyms-for-pigment-yellow-147-in-scientific-literature
https://www.benchchem.com/product/b1581575#alternative-names-and-synonyms-for-pigment-yellow-147-in-scientific-literature
https://www.benchchem.com/product/b1581575#alternative-names-and-synonyms-for-pigment-yellow-147-in-scientific-literature
https://www.benchchem.com/product/b1581575#alternative-names-and-synonyms-for-pigment-yellow-147-in-scientific-literature
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1581575?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581575?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

